4-(3-Chlorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid

• IUPAC Name: 4-(3-chlorophenyl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-6-carboxylic acid
• InChI: InChI=1S/C13H12ClN3O2/c14-8-3-1-2-7(4-8)11-12-9(15-6-16-12)5-10(17-11)13(18)19/h1-4,6,10-11,17H,5H2,(H,15,16)(H,18,19)
• InChI Key: BIDMUIBVIOSXBB-UHFFFAOYSA-N
• Canonical SMILES: C1C(NC(C2=C1NC=N2)C3=CC(=CC=C3)Cl)C(=O)O
• Molecular Formula: C13H12ClN3O2
• Molecular Weight: 277.70 g/mol

Description

The compound “4-(3-Chlorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid” is a heterocyclic compound. It contains an imidazo[4,5-c]pyridine core, which is a bicyclic structure consisting of a pyridine ring fused with an imidazole ring. The compound also has a carboxylic acid functional group at the 6-position and a chlorophenyl group at the 4-position.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the bicyclic imidazo[4,5-c]pyridine core, with the chlorophenyl group and the carboxylic acid group attached at the 4- and 6-positions, respectively.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the electron-withdrawing carboxylic acid and chlorophenyl groups, which could potentially make the compound more susceptible to nucleophilic attack.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the carboxylic acid group could confer acidity to the compound, while the chlorophenyl group could increase its lipophilicity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many imidazo[4,5-c]pyridine derivatives have been studied for their potential biological activities, including antiviral, anticancer, and anti-inflammatory effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and potential for bioaccumulation. As with all chemicals, appropriate safety precautions should be taken when handling this compound.

Future Directions

Future research on this compound could potentially explore its synthesis, properties, and potential applications. Given the biological activity of related imidazo[4,5-c]pyridine compounds, this compound could be of interest in the development of new pharmaceuticals.